2-(cinnamoylamino)-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N,4-trimethyl-2-[(1-oxo-3-phenylprop-2-enyl)amino]-5-thiazolecarboxamide is a member of cinnamamides, a secondary carboxamide and a tertiary carboxamide.
Scientific Research Applications
Antitumor Activity in Preclinical Assays
2-(Aminopyrimidinyl)thiazole-5-carboxamides, a group closely related to 2-(cinnamoylamino)-N,N,4-trimethyl-1,3-thiazole-5-carboxamide, have been identified as potent Src/Abl kinase inhibitors with significant antitumor activity. These compounds have demonstrated excellent antiproliferative effects against various tumor cell lines and shown oral activity in preclinical models of chronic myelogenous leukemia (Lombardo et al., 2004).
Synthesis of Thiazole Derivatives
Thiazole derivatives, such as this compound, are synthesized through various chemical reactions. For instance, N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides react with thioureas to produce 2,5-diamino-1,3-thiazole derivatives, which upon further treatment can form substituted 2-thiohydantoins (Balya et al., 2008).
Antibacterial and Antifungal Applications
Compounds similar to this compound have been evaluated for their antibacterial and antifungal properties. Analogous compounds displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxicity at effective concentrations (Palkar et al., 2017).
Novel Drug Design and Synthesis
The design and synthesis of novel drug compounds using thiazole-5-carboxamide derivatives, akin to the compound , have been explored extensively. These efforts include the synthesis of compounds on solid phases and exploration of their physicochemical properties, hinting at their potential as orally bioavailable drugs (Ye-ji Kim et al., 2019).
Antiviral Activity
Thiazole derivatives have been studied for their antiviral properties. For example, 2-D-ribofuranosylthiazole-4-carboxamide and its analogs have shown significant in vitro activity against various viruses, including herpes and parainfluenza, and can inhibit purine nucleotide biosynthesis, which is crucial in viral replication (Srivastava et al., 1977).
properties
Molecular Formula |
C16H17N3O2S |
---|---|
Molecular Weight |
315.4g/mol |
IUPAC Name |
N,N,4-trimethyl-2-[[(E)-3-phenylprop-2-enoyl]amino]-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C16H17N3O2S/c1-11-14(15(21)19(2)3)22-16(17-11)18-13(20)10-9-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,17,18,20)/b10-9+ |
InChI Key |
JBQYUENBTAYOTN-MDZDMXLPSA-N |
Isomeric SMILES |
CC1=C(SC(=N1)NC(=O)/C=C/C2=CC=CC=C2)C(=O)N(C)C |
SMILES |
CC1=C(SC(=N1)NC(=O)C=CC2=CC=CC=C2)C(=O)N(C)C |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C=CC2=CC=CC=C2)C(=O)N(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.